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Compound of Interest

Compound Name: MG-115

Cat. No.: B1676565

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers in minimizing the cytotoxicity of MG-115 during long-term
experiments.

Frequently Asked Questions (FAQS)

Q1: What is MG-115 and what is its mechanism of action?

MG-115 (Carbobenzoxy-L-leucyl-L-leucyl-L-norvalinal) is a potent, cell-permeable peptide
aldehyde that acts as a reversible inhibitor of the proteasome.[1] It primarily targets the
chymotrypsin-like activity of the 26S proteasome by interacting with the catalytic 3-subunits of
the 20S core particle.[2] By inhibiting the proteasome, MG-115 blocks the degradation of
ubiquitinated proteins, leading to their accumulation. This disruption of protein homeostasis
affects various cellular processes, including cell cycle progression, signal transduction, and
apoptosis.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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